2-Thenoylacetonitrile
Overview
Description
Synthesis Analysis
2-Thenoylacetonitrile can be synthesized through various methods. One approach involves the palladium-catalyzed carbonylation of aryl iodides and trimethylsilylacetonitrile using Mo(CO)6 as a carbon monoxide source. This method has been shown to produce benzoylacetonitriles in moderate to good yields, demonstrating the feasibility of synthesizing 2-Thenoylacetonitrile via carbonylation reactions (Pyo et al., 2012).
Molecular Structure Analysis
The molecular structure of 2-Thenoylacetonitrile and related compounds has been elucidated through various spectroscopic techniques, including X-ray crystallography. For example, the structure of 1-(2-benzoyl-1-bromovinyl)-1,1-dimethylhydrazinium bromide, a related compound, was established by X-ray diffraction analysis, highlighting the detailed structural characteristics of these molecules (Elokhina et al., 1999).
Chemical Reactions and Properties
2-Thenoylacetonitrile participates in a variety of chemical reactions, demonstrating its versatility as a synthetic intermediate. It has been used in cascade oxidative annulation reactions with alkynes in the presence of rhodium catalysts, leading to the synthesis of naphtho[1,8-bc]pyrans. These reactions proceed via sequential cleavage of C(sp2)-H/C(sp3)-H and C(sp2)-H/O-H bonds, showcasing the compound's reactivity and potential for constructing complex molecular structures (Tan et al., 2012).
Physical Properties Analysis
The physical properties of 2-Thenoylacetonitrile, such as solubility, boiling point, and melting point, are essential for its handling and application in synthesis. While specific studies on these properties were not found in the current search, the physical properties of chemical compounds can generally be determined using standard laboratory techniques, and they play a critical role in the compound's applicability in various chemical processes.
Chemical Properties Analysis
The chemical properties of 2-Thenoylacetonitrile, including its reactivity with different reagents and conditions, are central to its use in organic synthesis. For instance, the reactivity of benzoylacetonitriles in Rh(III)-catalyzed C-H activation reactions has been explored, revealing their utility in constructing diversified substituted benzo[de]chromenes with moderate to good yields and high regioselectivity (Fang et al., 2018). These studies highlight the compound's chemical versatility and potential applications in synthesizing complex organic molecules.
Scientific Research Applications
Reactivity with Imidazolones : 2-Thenoylacetonitrile reacts with benzimidazol-2-one and its sulfur analogs in the presence of triethylamine, forming N,N-diadducts and N,S-diadducts, respectively (Skvortsova, Andiryankova, & Abramova, 1986).
Synthesis of Heterocyclic Ring Systems : It's used in reactions leading to the preparation of various heterocyclic ring systems, including five- and six-membered rings containing one, two, or three heteroatoms (Fadda, Bayoumy, & Elattar, 2015).
Formation of Dinuclear Vanadium(V) Complexes : In the synthesis of dinuclear vanadium(V) complexes, 2-Thenoylacetonitrile plays a role, with its reaction in acetonitrile resulting in complexes with specific spectral and electronic properties (Sangeetha & Pal, 2000).
Rhodium-Catalyzed Cascade Oxidative Annulation : This chemical is involved in rhodium-catalyzed cascade oxidative annulation reactions with internal alkynes, leading to the formation of naphtho[1,8-bc]pyrans (Tan, Liu, Li, Li, Xu, Song, & Wang, 2012).
Role in Briggs Rauscher Oscillatory Reaction : 2-Thenoylacetonitrile is used in the Briggs Rauscher oscillatory reaction in aqueous acetonitrile medium, enabling the study of water-insoluble substances (Lalitha, Balasubramanian, & Ramaswamy, 1994).
Generation of Push-Pull Alkenes : In the synthesis of push-pull alkenes bearing closo-decaborate clusters, 2-Thenoylacetonitrile reacts with reactive carbanions, leading to a variety of alkenes (Daines, Bolotin, Bokach, Gurzhiy, Zhdanov, Zhizhin, & Kuznetsov, 2018).
C–H Cyanation Mechanism Study : It's used in studies to understand the mechanism of selective C–H cyanation, providing insights into interactions and related processes (Zhou, Yang, Yang, Yan, Zhou, & Jing, 2017).
Palladium-Catalyzed Carbonylation : 2-Thenoylacetonitrile is involved in palladium-catalyzed carbonylation reactions for synthesizing benzoylacetonitriles (Pyo, Park, Jung, & Lee, 2012; Lee, Kim, Min, & Pyo, 2016).
Study of Ni2O2 Species in Solution : Investigations into the behavior of Ni2O2 species in acetonitrile solutions highlighted its role in different fields of organometallic chemistry and catalysis (Eremin & Ananikov, 2014).
properties
IUPAC Name |
3-oxo-3-thiophen-2-ylpropanenitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NOS/c8-4-3-6(9)7-2-1-5-10-7/h1-2,5H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWWUQBHVRILEPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=O)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50187517 | |
Record name | 2-Thenoylacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50187517 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Thenoylacetonitrile | |
CAS RN |
33898-90-7 | |
Record name | 2-Thenoylacetonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033898907 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Thenoylacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50187517 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Oxo-3-(2-thienyl)propionitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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